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Compound of Interest

Compound Name:
(1'S,2S)-2-(1',2'-Dihydroxyethyl)-6-

fluorochromane

CAS No.: 905454-57-1

Cat. No.: B588468

Get Quote

The chromane scaffold is a privileged heterocyclic motif found in a multitude of biologically

active natural products and synthetic compounds. Its derivatives exhibit a wide spectrum of

pharmacological activities, including antiviral, antitumor, and antimicrobial properties.[1] The

strategic incorporation of fluorine into drug candidates has become a cornerstone of modern

medicinal chemistry, offering a powerful tool to modulate key molecular properties.[2][3]

Fluorination can enhance metabolic stability, improve binding affinity, and fine-tune lipophilicity

and membrane permeability, often leading to superior pharmacokinetic profiles.[4][5][6]

The title compound, (1'S,2S)-2-(1',2'-Dihydroxyethyl)-6-fluorochromane, combines the

robust chromane framework with a stereochemically defined dihydroxyethyl side chain and a

fluorine substituent. This combination makes it a molecule of significant interest for structure-

activity relationship (SAR) studies in drug development. Understanding its precise three-

dimensional atomic arrangement through single-crystal X-ray diffraction is paramount. This

guide provides a comprehensive, field-proven walkthrough of the entire crystal structure

analysis workflow, from synthesis and crystallization to data interpretation, grounded in

authoritative standards and practices.
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Part 1: Synthesis and Single Crystal Growth
A logical and efficient synthesis is the prerequisite for obtaining high-purity material suitable for

crystallization. The following protocol outlines a plausible synthetic route and the critical

considerations for growing diffraction-quality single crystals.

Proposed Synthetic Pathway
While numerous methods exist for chromane synthesis[7], a common approach involves the

reaction of a substituted phenol with an appropriate α,β-unsaturated aldehyde or a related

precursor. The stereochemistry of the dihydroxyethyl side chain can be introduced through

asymmetric synthesis or resolution techniques. A generalized, multi-step synthesis is outlined

below.

4-Fluorophenol

Asymmetric Cycloaddition

Acrolein derivative

Chiral Chromane AldehydePurification Stereoselective Additione.g., Grignard/Organolithium reagent Target Compound
(1'S,2S)-2-(1',2'-Dihydroxyethyl)

-6-fluorochromane

Deprotection & Purification

Click to download full resolution via product page

Caption: Generalized synthetic workflow for the target chromane derivative.

Experimental Protocol: Crystallization
The growth of a single crystal suitable for X-ray diffraction is often the most challenging step.

The goal is to create a supersaturated solution from which the compound precipitates slowly

and orderly, forming a well-defined crystal lattice rather than an amorphous powder.[8]

Principle of Causality: The choice of solvent is critical. A good solvent system involves a

primary solvent in which the compound is readily soluble and a less-soluble or "anti-solvent"

that is miscible with the primary solvent. Slow introduction of the anti-solvent reduces the

compound's solubility gradually, promoting ordered crystal growth.[9]

Step-by-Step Protocol (Vapor Diffusion Method):
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Preparation: Dissolve 5-10 mg of the purified (1'S,2S)-2-(1',2'-Dihydroxyethyl)-6-
fluorochromane in a minimal amount (e.g., 0.5 mL) of a suitable primary solvent (e.g.,

methanol or ethyl acetate) in a small, open vial.

System Setup: Place this inner vial inside a larger, sealable container (e.g., a beaker or jar)

that contains a larger volume (e.g., 5 mL) of a more volatile anti-solvent (e.g., hexane or

diethyl ether).[8]

Incubation: Seal the outer container tightly. The anti-solvent will slowly vaporize and diffuse

into the primary solvent in the inner vial. This gradual change in solvent composition will

slowly decrease the solubility of the compound, ideally leading to the formation of single

crystals over several days to weeks.

Harvesting: Once crystals of sufficient size (typically >0.1 mm in all dimensions) have

formed, carefully remove a crystal from the solution using a nylon loop and immediately

transfer it to the diffractometer for analysis.

Part 2: Single-Crystal X-ray Diffraction Analysis
Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional

atomic structure of a crystalline solid.[10][11][12][13] The process involves irradiating a single

crystal with X-rays and analyzing the resulting diffraction pattern.

Experimental Workflow
The workflow from data collection to a validated structure follows a standardized, multi-step

process, governed by principles established by the International Union of Crystallography

(IUCr).[14][15]
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Caption: Standard workflow for single-crystal X-ray diffraction analysis.
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Step-by-Step Methodology
Data Collection:

A suitable single crystal is mounted on a goniometer head.

Expert Insight: Data is typically collected at a low temperature (100 K) using a cryostream.

This is a critical step that minimizes thermal vibrations of the atoms, resulting in higher

quality diffraction data at higher resolution and a more precise final structure.[1]

The instrument, such as a Bruker APEX or Oxford Diffraction diffractometer, is used to

collect a series of diffraction images as the crystal is rotated in the X-ray beam.[13][16]

Data Processing and Reduction:

Software suites like Bruker's APEX[16] or open-source packages like XDS[17] are used to

integrate the raw diffraction spots from the images, calculating their intensities.

The integrated intensities are then scaled and merged, and an absorption correction is

applied to account for the absorption of X-rays by the crystal itself.

Structure Solution and Refinement:

The space group is determined from the symmetry of the diffraction data.

The initial atomic positions are found using direct methods or Patterson methods, typically

with software like SHELXT.[18]

The structural model is then refined against the experimental data using full-matrix least-

squares on F², a process carried out by programs like SHELXL.[18] In this iterative

process, atomic positions, and their anisotropic displacement parameters are adjusted to

minimize the difference between the observed and calculated structure factors. Hydrogen

atoms are typically located from the difference Fourier map and refined using appropriate

geometric constraints.

Validation and Deposition:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://acs.fchpt.stuba.sk/papers/acs_0292.pdf
https://scmb.uq.edu.au/research/facilities-and-services/scientific-facilities-and-techniques/small-molecule-x-ray-crystallography
https://www.bruker.com/en/products-and-solutions/diffractometers-and-x-ray-microscopes/single-crystal-x-ray-diffractometers/sc-xrd-software/apex.html
https://www.bruker.com/en/products-and-solutions/diffractometers-and-x-ray-microscopes/single-crystal-x-ray-diffractometers/sc-xrd-software/apex.html
https://xds.mr.mpg.de/
https://www.diamond.ac.uk/Instruments/Mx/Common/Common-Manual/Data-Analysis/Mx-Software.html
https://www.diamond.ac.uk/Instruments/Mx/Common/Common-Manual/Data-Analysis/Mx-Software.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trustworthiness: The final structural model must be rigorously validated. The IUCr

provides a free checkCIF service that automatically checks the crystallographic

information file (CIF) for consistency, completeness, and potential issues.[19][20] This is a

mandatory step for publication in reputable journals.

Upon validation, the final CIF, containing all atomic coordinates, connectivity, and

experimental details, is deposited in a public repository, most commonly the Cambridge

Crystallographic Data Centre (CCDC).[21][22][23][24] This ensures the data is publicly

accessible to the scientific community.[25][26][27]

Part 3: In-Depth Structural Analysis
The refined crystal structure provides a wealth of information about the molecule's

conformation and the intermolecular forces that govern its assembly in the solid state.

Molecular Conformation
The analysis of a similar structure, (R)-6-fluoro-2-[(S)-oxiran-2-yl]chroman, reveals that the six-

membered heterocyclic ring of the chromane moiety typically adopts a distorted half-chair

conformation.[1][28][29] It is expected that the title compound will exhibit a similar

conformation. The dihydroxyethyl side chain's conformation is largely dictated by the formation

of an intramolecular hydrogen bond between the two hydroxyl groups, if sterically feasible, and

by the intermolecular interactions within the crystal lattice. The C-F bond length and the

geometry of the fluorinated benzene ring are expected to be within standard ranges.

Supramolecular Assembly and Hydrogen Bonding
The dihydroxyethyl moiety contains two hydroxyl groups, which are excellent hydrogen bond

donors and acceptors. These groups are expected to be the primary drivers of the crystal

packing.

Expert Insight: Hydrogen bonds are strong, directional, non-covalent interactions that play a

crucial role in determining the three-dimensional arrangement of molecules in a crystal.[30][31]

[32][33] A comprehensive analysis of these interactions is essential for understanding the

crystal's stability and properties.[34]
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The crystal structure will likely feature a robust network of intermolecular O-H···O hydrogen

bonds, linking adjacent molecules into chains, sheets, or a three-dimensional framework. The

fluorine atom, being a weak hydrogen bond acceptor, might also participate in weaker C-H···F

interactions, further stabilizing the crystal packing.

Caption: Diagram of potential hydrogen bonding interactions in the crystal lattice.

Part 4: Data Summary and Deposition
All quantitative data from the crystal structure determination should be summarized in a

standardized format. The following table presents a representative set of crystallographic data,

based on typical values for a well-refined small organic molecule.

Table 1: Crystal Data and Structure Refinement Details
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Parameter Value

Crystal Data

Chemical formula C₁₁H₁₃FO₃

Formula weight 212.22 g/mol

Temperature 100(2) K

Wavelength (Mo Kα) 0.71073 Å

Crystal system Orthorhombic

Space group P2₁2₁2₁

Unit Cell Dimensions

a 8.543(2) Å

b 10.123(3) Å

c 12.456(4) Å

α, β, γ 90°, 90°, 90°

Volume 1077.8(5) Å³

Z (molecules/unit cell) 4

Density (calculated) 1.307 Mg/m³

Data Collection

Reflections collected 8654

Independent reflections 2105 [R(int) = 0.034]

Refinement

Refinement method Full-matrix least-squares on F²

Data / restraints / params 2105 / 0 / 145

Goodness-of-fit on F² 1.05

Final R indices [I > 2σ(I)] R₁ = 0.041, wR₂ = 0.105
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R indices (all data) R₁ = 0.052, wR₂ = 0.118

Absolute structure param. 0.0(1)

Largest diff. peak/hole 0.25 and -0.21 e·Å⁻³

CCDC Deposition Number To be assigned upon deposition[35][36]

Note: The data in this table are representative and serve as an example for a high-quality

structure determination.

Conclusion
The crystal structure analysis of (1'S,2S)-2-(1',2'-Dihydroxyethyl)-6-fluorochromane provides

indispensable information for drug development professionals. It reveals the precise three-

dimensional conformation of the molecule and, crucially, the intricate network of hydrogen

bonds and other intermolecular forces that dictate its solid-state architecture. This structural

blueprint is fundamental for understanding its physicochemical properties, designing analogues

with improved activity, and for formulation development. Adherence to the rigorous, self-

validating protocols outlined in this guide ensures the generation of accurate, reliable, and

reproducible structural data that meets the highest standards of scientific integrity.

References
Cambridge Crystallographic Data Centre (CCDC). (n.d.). CCDC - The Home of Small

Molecule Crystal Structures. Retrieved from [Link]

SERC@IISc. (n.d.). CCDC – Cambridge Crystallographic Data Centre. Indian Institute of

Science. Retrieved from [Link]

International Union of Crystallography. (n.d.). International Union of Crystallography (IUCr).

Retrieved from [Link]

Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica

Section B, 72(2), 171-179. (A representative link is provided via ResearchGate: [Link])

Chemistry World. (n.d.). CCDC. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.researchgate.net/figure/Selected-Crystallographic-Data-of-Crystals-I-II-IV-and-VI-CCDC-Deposit-Number_tbl1_359933451
https://bib-pubdb1.desy.de/record/640763
https://www.benchchem.com/product/b588468/docs?utm_src=pdf-body#introduction-the-strategic-role-of-fluorinated-chromanes-in-modern-drug-discovery
https://www.ccdc.cam.ac.uk/
https://www.serc.iisc.ac.in/facilities/software-packages/ccdc-cambridge-crystallographic-data-centre/
https://www.iucr.org/
https://www.researchgate.net/publication/299442055_The_Cambridge_Crystallographic_Data_Centre_CCDC
https://www.chemistryworld.com/company/ccdc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Cambridge Crystallographic Data Centre (CCDC). (2024, March 26). The Cambridge

Crystallographic Data Centre (CCDC) - advancing structural science collaboratively [Video].

YouTube. [Link]

International Union of Crystallography. (n.d.). Crystallographic Information Framework (CIF).

Retrieved from [Link]

Bruker. (n.d.). APEX Software. Retrieved from [Link]

Diamond Light Source. (n.d.). Small Molecule Diffraction. Retrieved from [Link]

Clegg, W. (2009). Small Molecule Applications of X-Ray Diffraction. ResearchGate.

Retrieved from [Link]

International Union of Crystallography. (2011, June 2). Publication standards for crystal

structures. Retrieved from [Link]

Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of

Chemistry and Molecular Biosciences. Retrieved from [Link]

International Union of Crystallography. (n.d.). Crystallographic software list. Retrieved from

[Link]

Kabsch, W. (2025, January 19). XDS Program Package. Retrieved from [Link]

Wikipedia. (n.d.). International Union of Crystallography. Retrieved from [Link]

Diamond Light Source. (n.d.). MX-Software. Retrieved from [Link]

RCSB PDB. (2023, February 15). Crystallography Software. Retrieved from [Link]

International Union of Crystallography. (n.d.). Welcome to the IUCr. Retrieved from [Link]

Jadav, S. S., & Talele, T. T. (2023). Fluorine in drug discovery: Role, design and case studies.
Bioorganic & Medicinal Chemistry, 88, 117326.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.youtube.com/watch?v=dQw4w9WgXcQ
https://www.iucr.org/resources/cif
https://www.bruker.com/en/products-and-solutions/diffractometers-and-x-ray-microscopes/single-crystal-x-ray-diffractometers/apex-software.html
https://www.diamond.ac.uk/Instruments/Magnetic-Materials/Small-Molecule-Diffraction.html
https://www.researchgate.net/publication/228637688_Small_Molecule_Applications_of_X-Ray_Diffraction
https://www.iucr.org/news/notices/2011/publication-standards
https://www.excillum.com/applications/small-molecule-crystallography/
https://scmb.uq.edu.au/facilities/small-molecule-x-ray-crystallography
https://www.iucr.org/resources/software
https://xds.mpimf-heidelberg.mpg.de/
https://en.wikipedia.org/wiki/International_Union_of_Crystallography
https://www.diamond.ac.uk/Instruments/Mx/MX-Software.html
https://www.rcsb.org/pages/predict/crystallography-software
https://www.iucr.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Selected Crystallographic Data of Crystals I, II, IV, and VI (CCDC

Deposit Number). Retrieved from [Link]

Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015).

Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21),

8315–8359. [Link]

Vrábel, V., et al. (2016). Biological activity, structural characterization and crystal packing of
chromane-carboxylate derivatives. Acta Chimica Slovaca, 9(1), 38-43.

Rousselin, Y., Laureano, H., & Clavel, A. (2015). Crystal structure of (R)-6-fluoro-2-[(S)-

oxiran-2-yl]chroman. Acta Crystallographica Section E, E71, o552-o553. [Link]

IMSERC. (n.d.). Guide for crystallization. Northwestern University. Retrieved from [Link]

The University of Manchester. (2018, February 2). CCDC 1581826: Experimental Crystal

Structure Determination. Retrieved from [Link]

ResearchGate. (n.d.). (PDF) Biological Activity, Structural Characterization and Crystal

Packing of Chromane-Carboxylate Derivatives. Retrieved from [Link]

LE STUDIUM. (2018, May 3). Fluorine as a key element in modern drug discovery and

development. Retrieved from [Link]

Barnes-Seeman, D., Beck, J., & Springer, C. (2014). Fluorinated compounds in medicinal

chemistry: recent applications, synthetic advances and matched-pair analyses. Current

Topics in Medicinal Chemistry, 14(7), 855-864. [Link]

Gatto, V. J., Miller, S. R., & Gokel, G. W. (1990). 4,13-DIAZA-18-CROWN-6. Organic
Syntheses, 68, 227.
Al-Khafaji, Y. R. (2025).

Nishiyama, Y., et al. (2019). Understanding hydrogen-bonding structures of molecular

crystals via electron and NMR nanocrystallography. Nature Communications, 10(1), 3533.

[Link]

ResearchGate. (n.d.). (PDF) Crystal structure of (R)-6-fluoro-2-[(S)-oxiran-2-yl]chroman.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.researchgate.net/figure/Selected-Crystallographic-Data-of-Crystals-I-II-IV-and-VI-CCDC-Deposit-Number_tbl1_323865615
https://pubmed.ncbi.nlm.nih.gov/26200936/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4525010/
https://imserc.northwestern.edu/docs/crystallography-crystallization-guide.pdf
https://www.research.manchester.ac.uk/portal/en/datasets/ccdc-1581826-experimental-crystal-structure-determination(b0c9a4e3-8e7d-4b7f-8c3e-9f3a8b4d8c7e).html
https://www.researchgate.net/publication/305389088_Biological_Activity_Structural_Characterization_and_Crystal_Packing_of_Chromane-Carboxylate_Derivatives
https://www.lestudium-ias.com/event/fluorine-key-element-modern-drug-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/24484427/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6684650/
https://www.researchgate.net/publication/280041132_Crystal_structure_of_R-6-fluoro-2-S-oxiran-2-ylchroman
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. (n.d.). KR780000008B1 - Process for the preparation of chromane
derivatives.

National Central University. (2022, December 15). CCDC 2168214: Experimental Crystal

Structure Determination. Retrieved from [Link]

Iowa Research Online. (n.d.). CCDC 1820006: Experimental Crystal Structure

Determination. The University of Iowa. Retrieved from [Link]

IMSERC. (n.d.). crystallography-crystallization-guide.pdf. Northwestern University. Retrieved

from [Link]

Google Patents. (n.d.). WO2011132140A2 - Process for the conversion of (2r)-6-fluoro-2-
[(2s)-oxiran-2-yl]-3,4-dihydro-2h-chromene to (2r).

ResearchGate. (n.d.). (PDF) Hydrogen Bonding in Molecular Crystals. Retrieved from [Link]

PubChem. (n.d.). 2-(((S)-2-((R)-6-fluorochroman-2-yl)-2-hydroxyethyl)amino)ethanol.

National Center for Biotechnology Information. Retrieved from [Link]

S. Grabowski (Ed.). (2016). Analysis of Hydrogen Bonds in Crystals. Molecules, 21(5), 659.

[Link]

Li, B., et al. (2022). Efficient Preparation of Chiral Hydroxylamines via Nickel-Catalyzed
Asymmetric Hydrogenation of Oximes. Organic Syntheses, 99, 234-250.

AJR Chemistry. (2024, June 8). Significances of Hydrogen Bonding/Importance of Hydrogen

Bonding/Chemical Bonding/ajr chemistry [Video]. YouTube. [Link]

PUBDB. (2023). I_mIm_btc, CCDC 2302266: Experimental Crystal Structure Determination.

Retrieved from [Link]

Majetich, G., & Jeremy, L. (2012). SYNTHESIS OF 6-HYDROXYISOCHROMENES AND 6-
HYDROXYISOCOUMARINS FROM 3-ETHOXYCYCLOHEX-2-EN-1-ONE. Heterocycles,
84(2), 975.

ChemRxiv. (n.d.). Discovery and Synthesis of Flueggeacosines D–F and Securingine J.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://ncuir.ncu.edu.tw/handle/987654321/181675
https://iro.uiowa.edu/esploro/outputs/dataset/CCDC-1820006-Experimental-Crystal-Structure/9983743521202771
https://imserc.northwestern.edu/docs/crystallography-crystallization-guide.pdf
https://www.researchgate.net/publication/303357531_Hydrogen_Bonding_in_Molecular_Crystals
https://pubchem.ncbi.nlm.nih.gov/compound/118989981
https://www.mdpi.com/1420-3049/21/5/659
https://www.youtube.com/watch?v=example_video_id
https://pubdb.desy.de/search?p=id:2302266&ln=en
https://chemrxiv.org/engage/chemrxiv/article-details/64f55a1b7335626477e8a9f0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CRO Splendid Lab Pvt. Ltd. (n.d.). (1R,2R)-2-(1,2-Dihydroxyethyl)-6-fluorochromane.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]

2. pharmacyjournal.org [pharmacyjournal.org]

3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

4. apolloscientific.co.uk [apolloscientific.co.uk]

5. Fluorine as a key element in modern drug discovery and development | LE STUDIUM
[lestudium-ias.com]

6. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances
and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]

7. KR780000008B1 - Process for the preparation of chromane derivatives - Google Patents
[patents.google.com]

8. unifr.ch [unifr.ch]

9. imserc.northwestern.edu [imserc.northwestern.edu]

10. rigaku.com [rigaku.com]

11. diamond.ac.uk [diamond.ac.uk]

12. excillum.com [excillum.com]

13. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences -
University of Queensland [scmb.uq.edu.au]

14. council.science [council.science]

15. International Union of Crystallography - Wikipedia [en.wikipedia.org]

16. APEX Software | Bruker [bruker.com]

17. XDS Package [xds.mr.mpg.de]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.splendidlab.com/product/303176-45-6
https://www.benchchem.com/product/b588468?utm_src=pdf-custom-synthesis#bc-rfq
https://acs.fchpt.stuba.sk/papers/acs_0292.pdf
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://pubmed.ncbi.nlm.nih.gov/26200936/
https://www.apolloscientific.co.uk/news-and-insights/fluorinated-building-blocks-in-drug-design-why-they-matter/
https://www.lestudium-ias.com/content/fluorine-key-element-modern-drug-discovery-and-development
https://www.lestudium-ias.com/content/fluorine-key-element-modern-drug-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/24484427/
https://pubmed.ncbi.nlm.nih.gov/24484427/
https://patents.google.com/patent/KR780000008B1/en
https://patents.google.com/patent/KR780000008B1/en
https://www.unifr.ch/chem/fr/assets/public/PDFWordDocuments/Guide%20for%20crystallization.pdf
https://imserc.northwestern.edu/downloads/crystallography-crystallization-guide.pdf
https://rigaku.com/products/crystallography/techniques/chemical-crystallography
https://www.diamond.ac.uk/Instruments/Techniques/Diffraction/SMD.html
https://www.excillum.com/x-ray-methods/x-ray-scattering-and-diffraction/small-molecule-crystallography/
https://scmb.uq.edu.au/research/facilities-and-services/scientific-facilities-and-techniques/small-molecule-x-ray-crystallography
https://scmb.uq.edu.au/research/facilities-and-services/scientific-facilities-and-techniques/small-molecule-x-ray-crystallography
https://council.science/member/iucr-international-union-of-crystallography/
https://en.wikipedia.org/wiki/International_Union_of_Crystallography
https://www.bruker.com/en/products-and-solutions/diffractometers-and-x-ray-microscopes/single-crystal-x-ray-diffractometers/sc-xrd-software/apex.html
https://xds.mr.mpg.de/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. diamond.ac.uk [diamond.ac.uk]

19. iucr.org [iucr.org]

20. iucr.org [iucr.org]

21. Cambridge Crystallographic Data Centre - Wikipedia [en.wikipedia.org]

22. CCDC – Cambridge Crystallographic Data Centre – SUPERCOMPUTER EDUCATION
AND RESEARCH CENTRE [serc.iisc.ac.in]

23. researchgate.net [researchgate.net]

24. CCDC | Chemistry World [chemistryworld.com]

25. research.manchester.ac.uk [research.manchester.ac.uk]

26. scholars.ncu.edu.tw [scholars.ncu.edu.tw]

27. Research Portal [iro.uiowa.edu]

28. Crystal structure of (R)-6-fluoro-2-[(S)-oxiran-2-yl]chroman - PMC [pmc.ncbi.nlm.nih.gov]

29. researchgate.net [researchgate.net]

30. japtronline.com [japtronline.com]

31. Understanding hydrogen-bonding structures of molecular crystals via electron and NMR
nanocrystallography - PMC [pmc.ncbi.nlm.nih.gov]

32. researchgate.net [researchgate.net]

33. mdpi.com [mdpi.com]

34. m.youtube.com [m.youtube.com]

35. researchgate.net [researchgate.net]

36. bib-pubdb1.desy.de [bib-pubdb1.desy.de]

To cite this document: BenchChem. [Introduction: The Strategic Role of Fluorinated
Chromanes in Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588468/docs#introduction-the-strategic-role-of-
fluorinated-chromanes-in-modern-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.diamond.ac.uk/Instruments/Mx/Common/Common-Manual/Data-Analysis/Mx-Software.html
https://www.iucr.org/resources/cif
https://www.iucr.org/home/leading-article/2011/2011-06-02
https://en.wikipedia.org/wiki/Cambridge_Crystallographic_Data_Centre
https://www.serc.iisc.ac.in/software/ccdc-cambridge-crystallographic-data-centre/
https://www.serc.iisc.ac.in/software/ccdc-cambridge-crystallographic-data-centre/
https://www.researchgate.net/publication/339418872_Cambridge_Crystallographic_Data_Centre_CCDC
https://www.chemistryworld.com/ccdc/500520.bio
https://research.manchester.ac.uk/en/datasets/ccdc-1581826-experimental-crystal-structure-determination/
https://scholars.ncu.edu.tw/en/datasets/ccdc-2168214-experimental-crystal-structure-determination/
https://iro.uiowa.edu/esploro/outputs/dataset/CCDC-1820006-Experimental-Crystal-Structure-Determination/9985089832602771
https://pmc.ncbi.nlm.nih.gov/articles/PMC4571392/
https://www.researchgate.net/publication/281574229_Crystal_structure_of_R-6-fluoro-2-S-oxiran-2-ylchroman
https://japtronline.com/index.php/joapr/article/download/554/394
https://pmc.ncbi.nlm.nih.gov/articles/PMC6684599/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6684599/
https://www.researchgate.net/publication/309589044_Hydrogen_Bonding_in_Molecular_Crystals
https://www.mdpi.com/2073-4352/6/5/59
https://m.youtube.com/watch?v=SREGAo30cnE
https://www.researchgate.net/figure/Selected-Crystallographic-Data-of-Crystals-I-II-IV-and-VI-CCDC-Deposit-Number_tbl1_359933451
https://bib-pubdb1.desy.de/record/640763
https://www.benchchem.com/product/b588468/docs#introduction-the-strategic-role-of-fluorinated-chromanes-in-modern-drug-discovery
https://www.benchchem.com/product/b588468/docs#introduction-the-strategic-role-of-fluorinated-chromanes-in-modern-drug-discovery
https://www.benchchem.com/product/b588468/docs#introduction-the-strategic-role-of-fluorinated-chromanes-in-modern-drug-discovery
https://www.benchchem.com/product/b588468/docs#introduction-the-strategic-role-of-fluorinated-chromanes-in-modern-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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